Cas no 847348-15-6 (Benzene,4-chloro-1-methoxy-2-phenoxy-)

• Product Name: Benzene,4-chloro-1-methoxy-2-phenoxy-
• CAS No: 847348-15-6
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 716429
• PubChem ID: 53426528
• Update Time: 2025-04-19

Benzene,4-chloro-1-methoxy-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,4-chloro-1-methoxy-2-phenoxy-
• 4-CHLORO-2-PHENOXY ANISOLE
• SCHEMBL5990986
• 4-chloro-1-methoxy-2-phenoxybenzene
• LUGVFGQTSFBDHY-UHFFFAOYSA-N
• DTXSID60699257
• 4-Chloro-2-phenoxy-1-methoxy-benzene
• 847348-15-6
• 4-CHLORO-2-PHENOXYANISOLE

• Inchi： 1S/C13H11ClO2/c1-15-12-8-7-10(14)9-13(12)16-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： LUGVFGQTSFBDHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 234.045
• Monoisotopic Mass: 234.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5A^2